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Compound of Interest

Compound Name: GSK-J4 hydrochloride

Cat. No.: B2506083 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of GSK-J4 hydrochloride, a potent cell-permeable inhibitor

of the histone H3 lysine 27 (H3K27) demethylase JMJD3. Adherence to these protocols is

critical not only for personnel safety but also for environmental protection.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of GSK-J4 hydrochloride is

the first step toward safe handling and disposal. The following table summarizes key

quantitative data for this compound.

Property Value Source

Molecular Formula C₂₄H₂₇N₅O₂ • HCl [1]

Molecular Weight 453.97 g/mol [2]

Appearance Powder [3]

Solubility

- Water: 84 mg/mL- DMSO: 50

mg/mL (110.14 mM)- Ethanol:

20 mg/mL (44.06 mM)

[1][4]

Storage Temperature
Powder: -20°CIn solvent:

-80°C
[5]
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Hazard Identification and Safety Precautions
GSK-J4 hydrochloride is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[5][6]

Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[5]

Skin corrosion/irritation (Category 2)[6]

Serious eye damage/eye irritation (Category 2A)[6]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[6]

Due to these hazards, appropriate personal protective equipment (PPE) must be worn at all

times when handling GSK-J4 hydrochloride. This includes:

Safety goggles with side-shields

Protective gloves (chemically resistant)

Impervious clothing (laboratory coat)

A suitable respirator if dust or aerosols are generated

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]

[6] An accessible safety shower and eye wash station are mandatory.[5][6]

Step-by-Step Disposal Protocol
The proper disposal of GSK-J4 hydrochloride must be carried out in accordance with all

applicable federal, state, and local regulations. The following protocol provides a general

framework for laboratory personnel.

1. Waste Identification and Segregation:

All materials contaminated with GSK-J4 hydrochloride, including unused solid compound,
solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), must be treated as
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hazardous waste.
Segregate GSK-J4 hydrochloride waste from other waste streams to prevent unintentional
chemical reactions.

2. Preparing Solid Waste for Disposal:

Carefully collect any remaining solid GSK-J4 hydrochloride powder.
Place the powder and any contaminated disposable items (e.g., weighing paper, gloves) into
a clearly labeled, sealable hazardous waste container.
The container should be made of a material compatible with the chemical.

3. Preparing Liquid Waste for Disposal:

Collect all solutions containing GSK-J4 hydrochloride.
Do not pour GSK-J4 hydrochloride solutions down the drain, as it is very toxic to aquatic
life.[5]
Transfer the liquid waste into a designated, leak-proof, and clearly labeled hazardous waste
container. If the solvent is volatile, ensure the container is properly vented or stored in a
fume hood.

4. Labeling and Storage of Waste:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"GSK-J4 hydrochloride," and any associated hazard symbols (e.g., "Toxic,"
"Environmentally Hazardous").
Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials such as strong acids, alkalis, and
oxidizing agents, while awaiting pickup by a certified waste disposal service.[5][6]

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and final disposal of the GSK-
J4 hydrochloride waste.
Disposal must be conducted at an approved waste disposal plant.[5]

6. Decontamination of Reusable Labware:
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Thoroughly decontaminate any reusable labware that has come into contact with GSK-J4
hydrochloride.
Rinse the labware with a suitable solvent (such as ethanol or DMSO, in which GSK-J4 is
soluble) in a fume hood. Collect the rinse solvent as hazardous liquid waste.
After the initial solvent rinse, wash the labware with soap and water.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with GSK-J4 hydrochloride.
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Waste Generation & Identification

Disposal Pathway

Material Contaminated
with GSK-J4 Hydrochloride

Is the waste primarily solid
(powder, contaminated disposables)?

Is the waste primarily liquid
(solutions, solvent rinses)?

No

Place in a labeled,
sealed hazardous

solid waste container.

Yes

Transfer to a labeled,
leak-proof hazardous
liquid waste container.

Yes

Store waste in a designated
secondary containment area.

Arrange for pickup by
EHS or a certified

waste disposal contractor.

Final Disposal at an
Approved Facility

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of GSK-J4 hydrochloride waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2506083?utm_src=pdf-body-img
https://www.benchchem.com/product/b2506083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2506083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can effectively manage the risks

associated with GSK-J4 hydrochloride, ensuring a safe working environment and responsible

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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